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Compound of Interest

Compound Name: Desacetylcephalothin sodium

Cat. No.: B1670278

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desacetylcephalothin sodium is a key chemical entity in the field of pharmaceutical research
and development, primarily recognized as the major metabolite of the first-generation
cephalosporin antibiotic, Cephalothin. It is also a known impurity in the synthesis of certain
cephalosporin derivatives, such as Cefalonium.[1] As a reference standard,
Desacetylcephalothin sodium is crucial for the accurate identification, quantification, and
quality control of Cephalothin and related compounds in pharmaceutical formulations and
biological matrices. This technical guide provides a comprehensive overview of
Desacetylcephalothin sodium, including its chemical properties, analytical methodologies,
and its role in metabolic and degradation pathways.

Chemical and Physical Properties

Desacetylcephalothin sodium is the sodium salt of desacetylcephalothin. Its fundamental
chemical and physical characteristics are summarized in the table below, alongside those of its
parent compound, Cephalothin sodium, for comparative analysis.
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Property

Desacetylcephalothin
Sodium

Cephalothin Sodium

Chemical Name

sodium (6R,7R)-3-

(hydroxymethyl)-8-oxo-7-[(2-
thiophen-2-ylacetyl)amino]-5-
thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylate[2]

sodium;(6R,7R)-3-
(acetyloxymethyl)-8-oxo-7-[(2-
thiophen-2-ylacetyl)amino]-5-
thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylate[3]

CAS Number 5547-29-5[2] 58-71-9[3]
Molecular Formula C14H13N2NaOsS2[2] C16H15N2NaOeS2[3]
Molecular Weight 376.4 g/mol [2] 418.42 g/mol [3]
Exact Mass 376.01635815 Dal2] 418.0269 Da

White to off-white crystalline White to off-white, crystalline
Appearance

powder powder

Freely soluble in water,

Solubility Freely soluble in water insoluble in most organic

solvents

Role as a Reference Standard

A reference standard is a highly purified compound used as a measurement benchmark in

analytical chemistry. Desacetylcephalothin sodium serves as a critical reference standard

for:

 Impurity Profiling: To identify and quantify Desacetylcephalothin as an impurity in

Cephalothin bulk drug and finished products.

e Pharmacokinetic Studies: To accurately measure the concentration of the desacetyl

metabolite in biological fluids (e.g., serum, cerebrospinal fluid) to understand the absorption,

distribution, metabolism, and excretion of Cephalothin.[1]

 Stability Indicating Assays: To monitor the degradation of Cephalothin under various stress

conditions (e.g., pH, temperature, light), where Desacetylcephalothin is a primary

degradation product.
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Metabolic and Degradation Pathway of Cephalothin

Cephalothin is metabolized in the body, primarily through hydrolysis of the acetoxy group at the
C-3 position to form Desacetylcephalothin. This biotransformation results in a compound with
reduced antibacterial activity.[1] Similarly, under certain chemical conditions, particularly in
agueous solutions, Cephalothin can degrade to Desacetylcephalothin.

Metabolism (in vivo) )
Cephalothin Hydrolysis (in vitro) Desacetylcephalothin Lactonization Further Degradation
Products (e.g., Lactone)

Click to download full resolution via product page

Metabolic Pathway of Cephalothin to Desacetylcephalothin.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Quantification

HPLC is a robust and widely used technique for the separation and quantification of
Desacetylcephalothin sodium and Cephalothin sodium.

Principle: The method separates compounds based on their differential partitioning between a
stationary phase (e.g., C18 column) and a mobile phase. The separated compounds are then

detected by a UV detector at a specific wavelength.

Experimental Workflow:
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Sample and Standard Preparation

Prepare Desacetylcephalothin
Sodium Reference Standard
Solution

Prepare Sample Solution
(e.g., dissolved bulk drug,
extracted biological fluid)

/

HPLC }v&nalysis

Inject into HPLC System

:

Chromatographic Separation

UV Detection

Data Analysis
y

/ Peak Integration/

Quantification using
Reference Standard
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General Workflow for HPLC Analysis of Desacetylcephalothin.

Detailed Methodologies:
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Several HPLC methods have been reported for the analysis of Cephalothin and its related
substances, including Desacetylcephalothin. Below are representative experimental conditions.

Method 1: Isocratic RP-HPLC

Parameter Condition

Zorbax Eclipse Plus C18 (150 x 4.6 mm, 5 pum)
[4]

Stationary Phase

Water with 0.7% glacial acetic acid and ethanol

Mobile Phase
(70:30 viv)[4]
Flow Rate 1.0 mL/min
Detection Wavelength 237 nm[4]
Temperature 25°C[4]
Injection Volume 20 pL
Retention Time (Cephalothin) Approximately 4.20 minutes[4]

Method 2: Gradient RP-HPLC for Stability-Indicating Assay

Parameter Condition

) Agilent Eclipse XDB-Phenyl (250 mm x 4.6 mm,
Stationary Phase

5 um)
) Gradient mixture of: A: AQueous ammonium
Mobile Phase o
phosphate buffer (pH 4.5) B: Acetonitrile
Flow Rate 1.0 mL/min
Detection Wavelength 238 nm

Sample Preparation (for Bulk Drug Analysis):

o Accurately weigh a suitable amount of the Cephalothin sodium bulk drug.
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» Dissolve in the mobile phase to achieve a known concentration (e.g., 100 pg/mL).

e Filter the solution through a 0.45 pm membrane filter prior to injection.

Reference Standard Preparation:

o Accurately weigh a known amount of Desacetylcephalothin sodium reference standard.
e Dissolve in the mobile phase to prepare a stock solution.

e Prepare a series of working standard solutions by diluting the stock solution to known
concentrations to generate a calibration curve.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful analytical technique used for determining the mass-to-charge
ratio (m/z) of ions, which allows for the confirmation of molecular weight and elucidation of
molecular structure.

Principle: The sample is ionized, and the resulting ions are separated based on their m/z ratio
and detected. Fragmentation analysis (MS/MS) can be performed to obtain structural
information.

Expected Fragmentation:

While specific experimental MS data for Desacetylcephalothin sodium is not readily available
in the public domain, general fragmentation patterns for cephalosporins involve cleavage of the
B-lactam ring and the amide side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.
Principle: The magnetic properties of atomic nuclei are measured when they are in a magnetic

field. The resulting spectrum provides detailed information about the chemical environment of
each atom in the molecule.
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Expected Spectral Features:

A 'H NMR spectrum of Desacetylcephalothin sodium would be expected to show
characteristic signals for the protons on the thiophene ring, the methylene group of the acetyl
side chain, the protons on the B-lactam and dihydrothiazine rings, and the hydroxymethyl
group. A 3C NMR spectrum would similarly provide signals for each unique carbon atom. 23Na
NMR could be used to study the sodium ion's environment.

Logical Relationship as a Reference Standard

The utility of Desacetylcephalothin sodium as a reference standard is based on its direct
chemical relationship to the active pharmaceutical ingredient (API), Cephalothin.

Cephalothin (API)

degrades to

Desacetylcephalothin Desacetylcephalothin
(Metabolite) (Impurity/Degradant)

is identified and

is quantified using quantified using

Desacetylcephalothin Sodium
Reference Standard

Click to download full resolution via product page
Logical Relationship of Desacetylcephalothin Sodium Reference Standard.

Conclusion

The Desacetylcephalothin sodium reference standard is an essential tool for the
pharmaceutical industry. Its use in analytical testing ensures the quality, safety, and efficacy of
Cephalothin-based drug products. This guide has provided a comprehensive overview of its
properties, analytical methodologies, and its significance in drug development. For routine
analysis, a validated HPLC-UV method is typically sufficient for quantification. For structural
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confirmation and in-depth impurity characterization, mass spectrometry and NMR spectroscopy
are invaluable techniques. Researchers and scientists are encouraged to use this guide as a
foundational resource for their work with Desacetylcephalothin sodium and related
cephalosporins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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